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Abstract
N-cyclobutylaniline, also known by its IUPAC name N-phenylcyclobutanamine, is a secondary

aromatic amine that has garnered increasing interest within the fields of medicinal chemistry

and materials science. The incorporation of the cyclobutyl moiety imparts unique

conformational constraints and metabolic stability to the parent aniline structure, making it a

valuable building block in the design of novel therapeutic agents and functional materials. This

guide provides an in-depth overview of N-cyclobutylaniline, encompassing its nomenclature,

physicochemical properties, synthesis, reactivity, and applications, with a particular focus on its

relevance to drug discovery and development. Detailed, field-proven protocols and safety

considerations are included to support researchers in its practical application.

Chemical Identity and Nomenclature
The unambiguous identification of a chemical entity is paramount for scientific communication

and reproducibility. This section details the systematic nomenclature, synonyms, and key

identifiers for N-cyclobutylaniline.
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The structure consists of a cyclobutyl group attached to the nitrogen atom of an aniline

molecule. According to the International Union of Pure and Applied Chemistry (IUPAC)

guidelines, the preferred name is N-phenylcyclobutanamine. However, the semi-systematic

name, N-cyclobutylaniline, is widely used in literature and commercial catalogs.

Table 1: Chemical Identifiers for N-cyclobutylaniline

Identifier Value Source

IUPAC Name N-phenylcyclobutanamine -

Systematic Name N-cyclobutylaniline -

Synonyms
Cyclobutylphenylamine,

Phenylcyclobutylamine
[1]

CAS Number 22253-93-8 [1]

Molecular Formula C₁₀H₁₃N [1]

Molecular Weight 147.22 g/mol [1]

SMILES C1CC(NC2=CC=CC=C2)C1 [1]

InChIKey
YXJVORYGMJOTQU-

UHFFFAOYSA-N
[1]

Physicochemical and Spectroscopic Properties
Understanding the physical and spectroscopic properties of N-cyclobutylaniline is essential

for its handling, purification, and characterization.

Physical Properties
The physical properties of N-cyclobutylaniline are influenced by the combination of the

aromatic phenyl ring and the aliphatic cyclobutyl group.

Table 2: Computed Physical Properties of N-cyclobutylaniline
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Property Value Notes

Molecular Weight 147.22 g/mol
Calculated from the molecular

formula.

XLogP3-AA 2.7 An indicator of lipophilicity.[1]

Hydrogen Bond Donor Count 1
The N-H group can act as a

hydrogen bond donor.[1]

Hydrogen Bond Acceptor

Count
1

The nitrogen atom can act as a

hydrogen bond acceptor.[1]

Rotatable Bond Count 1

The C-N bond between the

cyclobutyl and phenyl groups.

[1]

Spectroscopic Characterization
Spectroscopic analysis is critical for confirming the identity and purity of synthesized N-
cyclobutylaniline. Below are the expected spectral characteristics based on its structure and

data from analogous compounds.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aromatic and aliphatic protons. The protons on the phenyl ring (C₆H₅) would typically

appear in the downfield region (δ 6.5-7.5 ppm). The methine proton on the cyclobutyl ring

attached to the nitrogen (N-CH) would be shifted downfield (δ ~3.5-4.5 ppm) due to the

deshielding effect of the nitrogen atom. The remaining methylene protons of the cyclobutyl

ring would appear as complex multiplets in the upfield region (δ ~1.6-2.5 ppm). The N-H

proton would present as a broad singlet, with its chemical shift being concentration and

solvent-dependent.[2][3]

¹³C NMR Spectroscopy: The carbon NMR spectrum would show characteristic signals for the

aromatic and cyclobutyl carbons. The aromatic carbons would resonate in the δ 110-150

ppm range. The carbon atom of the cyclobutyl ring attached to the nitrogen (N-CH) would

appear around δ 50-60 ppm, while the other cyclobutyl carbons would be found further

upfield (δ ~15-35 ppm).[4]
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Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands. A

sharp to medium peak around 3350-3450 cm⁻¹ corresponds to the N-H stretching vibration.

Aromatic C-H stretching vibrations would be observed just above 3000 cm⁻¹. Aliphatic C-H

stretching from the cyclobutyl group would appear just below 3000 cm⁻¹. The C=C stretching

vibrations of the aromatic ring would be visible in the 1500-1600 cm⁻¹ region.[5][6][7]

Synthesis of N-cyclobutylaniline
The synthesis of N-alkylanilines can be achieved through several methods. For N-
cyclobutylaniline, the most direct and widely applicable laboratory-scale method is the

reductive amination of aniline with cyclobutanone. This method is favored for its high efficiency

and operational simplicity.[8][9][10]

Reductive Amination: Mechanism and Rationale
Reductive amination is a two-step, one-pot process that forms a new C-N bond.[9][10]

Imine Formation: Aniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of

cyclobutanone. This is followed by dehydration to form a cyclobutylidene-phenyl-amine (an

imine or Schiff base) intermediate. This step is typically acid-catalyzed to facilitate the

dehydration.

Reduction: The C=N double bond of the imine is then selectively reduced to a C-N single

bond to yield the final secondary amine product. This reduction is achieved using a mild

reducing agent that does not reduce the starting ketone.

Sodium triacetoxyborohydride, NaBH(OAc)₃, is an ideal reducing agent for this transformation.

It is mild enough not to reduce the ketone but is highly effective at reducing the protonated

imine intermediate, driving the reaction towards the product.[11]
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Key Property Enhancements

N-cyclobutylaniline Core

Incorporate into Drug Scaffold

Enhanced Properties

Improved Drug Candidate Metabolic Stability Conformational Rigidity Optimized Lipophilicity Precise Pharmacophore Orientation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1290772?utm_src=pdf-custom-synthesis#bc-rfq
https://misuse.ncbi.nlm.nih.gov/error/abuse.shtml?orig_args=/compound/2-Cyclobutylaniline&orig_host=pubchem.ncbi.nlm.nih.gov
https://files01.core.ac.uk/download/pdf/35457636.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/06%3A_Structural_Identification_of_Organic_Compounds-_IR_and_NMR_Spectroscopy/6.06%3A_H_NMR_Spectra_and_Interpretation_(Part_I)
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://webbook.nist.gov/cgi/inchi?ID=C589093&Mask=80
https://www.researchgate.net/figure/FT-IR-spectra-for-the-free-aniline-and-the-adsorbed-aniline-on-Ni-USY-catalyst-a-Free_fig7_316833006
https://www.researchgate.net/figure/Comparison-of-a-experimental-IR-spectrum-of-aniline-with-theoretical-spectra-of-b_fig5_251199488
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://chem.libretexts.org/Courses/Winona_State_University/Klein_and_Straumanis_Guided/23%3A_Amines/23.04%3A_Preparation_of_Amines_via_Reductive_Amination
https://www.researchgate.net/figure/Synthesis-of-compounds-6-to-9-NaBHOAc3-sodium-triacetoxyborohydride_fig2_232745551
https://www.benchchem.com/product/b1290772/docs#n-cyclobutylaniline-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1290772/docs#n-cyclobutylaniline-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1290772/docs#n-cyclobutylaniline-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1290772/docs#n-cyclobutylaniline-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290772?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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